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Compound of Interest

Compound Name: TP-4748

Cat. No.: B611453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for TP-
4748, chemically identified as 2-(Ethoxycarbonyl)furan-3-boronic acid (CAS No. 1150114-62-

7). This document is intended for use by qualified individuals in a laboratory or research setting.

Chemical Identification and Properties
TP-4748 is a heterocyclic organic compound classified as a boronic acid derivative. It serves as

a building block in organic synthesis.
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Property Value Source

Chemical Name
2-(Ethoxycarbonyl)furan-3-

boronic acid

MedKoo Biosciences,

MedchemExpress

Synonym(s) TP-4748 MedKoo Biosciences

CAS Number 1150114-62-7
MedKoo Biosciences,

MedchemExpress

Molecular Formula C₇H₉BO₅
MedKoo Biosciences,

MedchemExpress

Molecular Weight 183.95 g/mol
MedKoo Biosciences,

MedchemExpress

Appearance Solid Fluorochem

Purity Typically ≥95% ChemScene, Fluorochem

Safety and Hazard Information
TP-4748 is classified as a hazardous substance. The following tables summarize its hazard

classifications and the corresponding precautionary measures.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

3
H335: May cause respiratory

irritation
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Source: Fluorochem

GHS Precautionary Statements
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Type Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash hands thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P330 Rinse mouth.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P332+P313
If skin irritation occurs: Get

medical advice/attention.

P362
Take off contaminated clothing

and wash before reuse.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


present and easy to do.

Continue rinsing.

P337+P313
If eye irritation persists: Get

medical advice/attention.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Source: Fluorochem, Sigma-Aldrich

Handling and Storage
Proper handling and storage are crucial to ensure safety and maintain the integrity of TP-4748.

Handling Precautions
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved

respirator.

Hygiene Practices: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling.
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Storage Conditions
Temperature: For short-term storage, keep at 0-4°C. For long-term storage, store at -20°C.[1]

Atmosphere: Store in a dry, dark place under an inert atmosphere.[1]

Container: Keep the container tightly sealed to prevent moisture ingress.

Emergency Procedures
First Aid Measures

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison

control center or seek medical attention.

If on Skin: Remove contaminated clothing and wash the affected area with plenty of soap

and water. If irritation persists, seek medical attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.

Specific Hazards: Thermal decomposition may produce carbon oxides and boron oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Protocols
As TP-4748 is a research chemical and a building block, its primary use is in organic synthesis,

likely in cross-coupling reactions such as the Suzuki-Miyaura coupling. No detailed, citable
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experimental protocols for the synthesis or specific reactions of 2-(Ethoxycarbonyl)furan-3-

boronic acid were found in the public domain.

Below is a general, illustrative workflow for using a boronic acid in a Suzuki-Miyaura coupling

reaction. This is not a validated protocol for TP-4748 and must be adapted and optimized by a

qualified chemist.

General Workflow for Suzuki-Miyaura Coupling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b611453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup Reaction Execution Work-up and Purification

Assemble Glassware
(Oven-dried)

Add Aryl Halide,
Palladium Catalyst,
Ligand, and Base

Add Anhydrous Solvent
(e.g., Toluene, Dioxane)

Purge with Inert Gas
(e.g., Argon, Nitrogen)

Add TP-4748
(Boronic Acid)

Heat Reaction Mixture
(e.g., 80-110°C)

Monitor Reaction
(TLC, GC-MS, LC-MS) Cool to Room Temperature Quench Reaction

(e.g., add water)
Extract with

Organic Solvent
Dry Organic Layer

(e.g., MgSO₄) Concentrate in vacuo Purify by Column
Chromatography

Characterize Product
(NMR, MS, etc.)
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Pre-Experiment Planning

Chemical Handling

Post-Experiment

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Identify Required PPE
(Goggles, Gloves, Lab Coat)

Don Appropriate PPEWork in Chemical Fume Hood

Weigh Solid Chemical Carefully

Perform Experiment

Decontaminate Work Area

Dispose of Waste in
Designated Containers

Remove PPE and Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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